1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride
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Overview
Description
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride is a chemical compound that belongs to the class of fluorinated quinolines. The quinoline ring system is a significant structure in medicinal chemistry due to its presence in various biologically active compounds. The incorporation of a fluorine atom into the quinoline ring enhances the biological activity of the compound, making it a valuable entity in pharmaceutical research .
Preparation Methods
The synthesis of 1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride involves several stepsThe reaction conditions typically involve the use of strong acids or bases and high temperatures to facilitate the cyclization process . Industrial production methods often employ large-scale reactors and continuous flow systems to ensure the efficient synthesis of the compound .
Chemical Reactions Analysis
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The fluorine atom in the quinoline ring can be substituted with other functional groups using nucleophilic substitution reactions.
Common reagents and conditions used in these reactions include organic solvents like ethanol or methanol, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex fluorinated quinoline derivatives.
Industry: The compound is used in the production of liquid crystals and dyes.
Mechanism of Action
The mechanism of action of 1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to penetrate cell membranes and bind to target enzymes or receptors. This binding can inhibit the activity of bacterial DNA-gyrase, leading to the disruption of bacterial DNA replication and cell death . The compound’s effects on other molecular pathways are still under investigation.
Comparison with Similar Compounds
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride can be compared with other fluorinated quinolines, such as:
7-Fluoro-4-(diethylamino-1-methylbutylamino)quinoline: Known for its antimalarial activity.
Mefloquine: Another antimalarial drug with a similar quinoline structure.
Brequinar®: An antineoplastic drug used in transplantation medicine and for treating rheumatic arthritis and psoriasis.
The uniqueness of this compound lies in its specific substitution pattern and the resulting biological activities, which differ from those of other fluorinated quinolines .
Properties
CAS No. |
2768326-83-4 |
---|---|
Molecular Formula |
C10H11Cl2FN2 |
Molecular Weight |
249.1 |
Purity |
95 |
Origin of Product |
United States |
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